[(3,5-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine

Specification

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[(3,5-dimethylphenyl)methyl]-2-methylbutan-2-amine
• Standard InChI: InChI=1S/C14H23N/c1-6-14(4,5)15-10-13-8-11(2)7-12(3)9-13/h7-9,15H,6,10H2,1-5H3
• Standard InChI Key: NAVBNVORQXYQPD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC(=CC(=C1)C)C

Introduction

[Introduction to (3,5-Dimethylphenyl)methylamine](pplx://action/followup)

(3,5-Dimethylphenyl)methylamine is an organic compound classified as a tertiary amine. It features a dimethylphenyl group attached to a butanamine structure, contributing to its unique chemical properties and potential applications in various scientific fields. The compound is primarily utilized in research settings, particularly in medicinal chemistry and materials science.

Synthesis

The synthesis of this compound typically involves the alkylation of [(3,5-dimethylphenyl)methyl]amine with a suitable alkyl halide, such as 2-methylbutan-2-yl halide. This process is common in organic synthesis and can be optimized using various conditions such as heating under reflux or catalytic conditions.

Chemical Reactions

As a tertiary amine, (3,5-Dimethylphenyl)methylamine can participate in typical amine reactions, such as alkylation, acylation, and reactions with acids to form salts. These reactions are crucial in organic synthesis and can be tailored to produce specific derivatives.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight	Unique Features
(3,5-Dimethylphenyl)methylamine	C13H21N	191.31 g/mol	Branched butanamine moiety and dimethylphenyl group
(3,5-Dimethylphenyl)methylamine	C14H23N	205.34 g/mol	Different branched alkyl chain
(2,4-Dimethylphenyl)methylamine	-	-	Lacks the branched alkyl chain, simpler structure

The uniqueness of (3,5-Dimethylphenyl)methylamine lies in its specific combination of functional groups and steric arrangements, which result in distinct chemical and physical properties differentiating it from similar compounds.